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Compound of Interest

Compound Name: JNJ-42153605

Cat. No.: B15620964 Get Quote

JNJ-42153605 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of JNJ-42153605.

Below you will find troubleshooting guides and frequently asked questions to ensure the

integrity of the compound throughout your experiments.

Stability and Storage Conditions at a Glance
Proper storage is critical to maintaining the quality and activity of JNJ-42153605. Here is a

summary of the recommended storage conditions for the compound in both solid form and in

solution.
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Form
Storage
Temperature

Duration
Supplier
Recommendation

Solid (Powder) -20°C 3 years MedChemExpress[1]

≥ 4 years
Cayman Chemical[2]

[3]

4°C 2 years MedChemExpress[1]

In Solvent -80°C 2 years MedChemExpress[1]

1 year Selleck Chemicals[4]

-20°C 1 year MedChemExpress[1]

1 month Selleck Chemicals[4]

Solubility Data
Understanding the solubility of JNJ-42153605 is key to preparing appropriate stock solutions

for your experiments.

Solvent Solubility Concentration Notes

DMSO 16.67 mg/mL 41.63 mM

Ultrasonic may be

needed. Use newly

opened, hygroscopic

DMSO as moisture

can impact solubility.

[1]

DMF 30 mg/mL ~75 mM -

DMF:PBS (pH 7.2)

(1:3)
0.25 mg/mL ~0.62 mM

First dissolve in DMF,

then dilute with the

aqueous buffer.[2][3]

Ethanol 10 mg/mL ~25 mM -
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Frequently Asked Questions (FAQs)
Q1: How should I store JNJ-42153605 upon receipt?

A1: Upon receipt, JNJ-42153605, which is a white to off-white solid, should be stored at -20°C

for long-term stability, where it is reported to be stable for at least 3 to 4 years.[1][2][3] For

shorter-term storage, 4°C is acceptable for up to 2 years.[1] The compound is typically shipped

at room temperature in the continental US, but this may vary for other locations.[1]

Q2: What is the best way to prepare a stock solution of JNJ-42153605?

A2: To prepare a stock solution, dissolve the solid compound in an appropriate organic solvent

such as DMSO or DMF.[2][3] For example, a stock solution can be made in DMSO at a

concentration of 16.67 mg/mL.[1] It is recommended to use newly opened, anhydrous DMSO

as the compound's solubility can be affected by moisture.[1] Gentle warming or sonication may

assist in complete dissolution.

Q3: How should I store stock solutions of JNJ-42153605?

A3: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[4] For long-term

storage, store aliquots at -80°C, where they are stable for up to 2 years.[1] For shorter-term

storage, -20°C is suitable for up to 1 year.[1]

Q4: Can I prepare and store aqueous solutions of JNJ-42153605?

A4: JNJ-42153605 is sparingly soluble in aqueous buffers.[3] To prepare an aqueous solution,

it is recommended to first dissolve the compound in an organic solvent like DMF and then dilute

with the aqueous buffer of choice, such as PBS (pH 7.2).[3] It is important to note that aqueous

solutions are not recommended to be stored for more than one day.[3]

Q5: I observed precipitation in my stock solution after storing it at -20°C. What should I do?

A5: If you observe precipitation, gently warm the solution and vortex or sonicate until the

compound is fully redissolved before use. To prevent this, ensure the initial dissolution was

complete and consider storing at a lower concentration or in a different solvent if the issue

persists. Aliquoting the stock solution can also help to minimize temperature fluctuations that

may cause precipitation.
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Difficulty Dissolving Compound

- Insufficient solvent volume-

Inappropriate solvent-

Presence of moisture in the

solvent

- Ensure you are using the

recommended solvent (e.g.,

DMSO, DMF).- Try gentle

warming or sonication to aid

dissolution.- Use fresh,

anhydrous solvent, especially

for DMSO.[1]

Precipitation in Aqueous

Solution

- Low aqueous solubility-

Solution stored for too long

- Prepare fresh aqueous

solutions daily.[3]- Ensure the

final concentration in the

aqueous buffer does not

exceed its solubility limit (e.g.,

~0.25 mg/mL in 1:3

DMF:PBS).[2][3]

Inconsistent Experimental

Results

- Compound degradation due

to improper storage-

Inaccurate concentration due

to incomplete dissolution or

precipitation

- Review storage conditions of

both solid compound and stock

solutions to ensure they align

with recommendations.-

Always ensure the compound

is fully dissolved before use.-

Prepare fresh dilutions from a

properly stored stock solution

for each experiment.

Experimental Workflow and Decision Making
The following diagrams illustrate key decision-making processes for handling and

troubleshooting JNJ-42153605.
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Solution Preparation

Storage

Aqueous Solution Preparation

Start: JNJ-42153605 Solid Dissolve in appropriate
organic solvent (e.g., DMSO) Complete Dissolution?

Warm/Sonicate

No

Stock Solution
Ready for Use/Storage

Yes

Storage Duration?

Prepare fresh aqueous
solution from stock

Store at -80°C
(up to 2 years)

> 1 month

Store at -20°C
(up to 1 year)

<= 1 month

Use immediately
(within one day)

Click to download full resolution via product page

Caption: Workflow for preparing and storing JNJ-42153605 solutions.
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Inconsistent Experimental
Results Observed

Were storage conditions
for solid and stock

correct (-20°C/-80°C)?

Was the compound
fully dissolved?

Yes

Action: Discard old material
and use a new vial stored

correctly.

No

Was the aqueous solution
prepared fresh?

Yes

Action: Re-dissolve stock
solution (warm/sonicate)

before use.

No

Action: Prepare fresh
aqueous dilutions for

each experiment.

No

Contact Technical Support

No, but problem persists

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting guide for inconsistent results with JNJ-42153605.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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